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Compound Name: N-(2-Methylphenethyl)pivalamide

Cat. No.: B8658837

Get Quote

Introduction & Chemical Context
In modern drug discovery, phenethylamine derivatives serve as foundational scaffolds for a

vast array of neuroactive compounds and trace amine-associated receptor (TAAR) agonists[1].

However, primary amines are highly susceptible to rapid metabolism via monoamine oxidase

(MAO). To circumvent this, steric shielding via acylation is a proven strategy. The attachment of

a pivaloyl (trimethylacetyl) group to 2-methylphenethylamine yields N-(2-
Methylphenethyl)pivalamide, a highly lipophilic and metabolically stable secondary amide.

This technical whitepaper provides a comprehensive, self-validating framework for the

synthesis, isolation, and spectroscopic characterization (NMR, FT-IR, HRMS) of this specific

molecule, grounded in established analytical methodologies[2][3].

Experimental Methodology: Synthesis & Purification
To ensure the integrity of the spectroscopic data, the analyte must be synthesized and purified

through a self-validating protocol that eliminates isobaric and structurally similar impurities.

Step-by-Step Protocol
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Reaction Setup: Dissolve 10.0 mmol of 2-methylphenethylamine[1] and 15.0 mmol of

triethylamine (Et₃N) in 50 mL of anhydrous dichloromethane (DCM). Cool the mixture to 0 °C

under an inert argon atmosphere.

Causality: Cooling the reaction suppresses exothermic side reactions and prevents over-

acylation. Et₃N acts as a non-nucleophilic base to scavenge the HCl byproduct, preventing

the protonation of the starting amine and driving the reaction to completion.

Acylation: Add 11.0 mmol of pivaloyl chloride dropwise over 15 minutes. Allow the reaction to

warm to room temperature and stir for 2 hours.

Causality: The extreme steric bulk of the tert-butyl group dictates a slower nucleophilic

attack compared to linear acyl chlorides; thus, a slight excess of the electrophile and a 2-

hour reaction time ensure maximum conversion[3].

Aqueous Workup: Quench the reaction with 20 mL of deionized water. Wash the organic

layer sequentially with 1M HCl (to remove unreacted amine), saturated aqueous NaHCO₃ (to

neutralize residual acid), and brine. Dry over anhydrous Na₂SO₄.

Purification: Concentrate the organic layer in vacuo and purify the crude residue via flash

column chromatography (Hexane/EtOAc, 8:2 v/v), followed by recrystallization from hot

heptane.

Causality: Chromatography isolates the target amide from polar byproducts, while

recrystallization guarantees the >99% crystalline purity required for high-resolution NMR

and elemental analysis.

Fig 1: Synthetic and analytical workflow for N-(2-Methylphenethyl)pivalamide validation.

Spectroscopic Characterization Data
The structural elucidation of N-(2-Methylphenethyl)pivalamide relies on the orthogonal

validation of its carbon skeleton, functional groups, and molecular mass.

Nuclear Magnetic Resonance (NMR)
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The choice of CDCl₃ as the NMR solvent is dictated by its lack of exchangeable protons, which

is critical for observing the amide N-H proton. The diagnostic tert-butyl singlet at ~1.14 ppm

and the characteristic splitting of the ethyl chain confirm the successful coupling[2][3].

Table 1: ¹H NMR Data (400 MHz, CDCl₃)

Chemical Shift
(δ, ppm)

Multiplicity
Coupling
Constant (J,
Hz)

Integration Assignment

7.10 – 7.18 Multiplet (m) - 4H
Aromatic protons

(o-tolyl ring)

5.65
Broad Singlet (br

s)
- 1H Amide N-H[2]

3.45 Quartet (q) 6.5 2H
-CH₂-N (Ethyl

chain)

2.85 Triplet (t) 7.0 2H
Ar-CH₂ (Ethyl

chain)

2.33 Singlet (s) - 3H

Ar-CH₃

(Aromatic

methyl)

1.15 Singlet (s) - 9H

-C(CH₃)₃

(Pivaloyl group)

[3]

Table 2: ¹³C NMR Data (100 MHz, CDCl₃)
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Chemical Shift (δ, ppm) Carbon Type Assignment

178.5 Quaternary (C=O) Pivalamide Carbonyl

137.0, 136.0 Quaternary (Ar-C) Aromatic ipso-carbons

130.5, 129.0, 126.5, 126.0 Methine (Ar-CH) Aromatic ring carbons

40.5 Methylene (CH₂) -CH₂-N

38.5 Quaternary (C) -C(CH₃)₃

33.0 Methylene (CH₂) Ar-CH₂

27.5 Methyl (CH₃) -C(CH₃)₃ (3 carbons)

19.0 Methyl (CH₃) Ar-CH₃

Fourier-Transform Infrared Spectroscopy (FT-IR)
Attenuated Total Reflectance (ATR) FT-IR is utilized to prevent moisture absorption commonly

seen in KBr pellets, which could obscure the critical N-H stretching region[4].

Table 3: FT-IR Data (ATR, solid state)
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Wavenumber (cm⁻¹) Intensity Assignment / Causality

3310 Medium, Sharp

N-H Stretch: Confirms the

presence of a secondary

amide.

2960, 2870 Strong

C-H Stretch (Aliphatic): High

intensity driven by the 9

protons of the tert-butyl group.

1640 Strong

Amide I (C=O Stretch):

Lowered from standard ketone

(~1710 cm⁻¹) due to nitrogen

lone-pair resonance.

1540 Strong

Amide II (N-H Bend):

Corroborates the secondary

amide linkage.

1460 Medium

C-C Aromatic Stretch:

Confirms the presence of the

tolyl ring.

High-Resolution Mass Spectrometry (HRMS)
Electrospray Ionization Time-of-Flight (ESI-TOF) mass spectrometry in positive ion mode is

used to determine the exact mass. Soft ionization prevents complete fragmentation, allowing

the intact molecular ion to be observed.

Table 4: HRMS Data (ESI-TOF, Positive Mode)
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Ion Species Calculated m/z Observed m/z Error (ppm)
Diagnostic
Significance

[M+H]⁺ 220.1701 220.1698 < 2.0

Confirms the

exact molecular

formula

C₁₄H₂₁NO.

[M+Na]⁺ 242.1521 242.1519 < 2.0

Sodium adduct,

common in ESI

of amides.

[C₈H₉]⁺ 105.0704 105.0702 < 2.0

Methyltropylium

ion: Formed via

α-cleavage of the

ethyl chain,

confirming the o-

tolyl moiety.

Structural Elucidation Logic
The trustworthiness of the structural assignment relies on a self-validating matrix of these three

analytical techniques:

The Pivaloyl Anchor: The massive 9-proton singlet at 1.15 ppm (NMR) immediately confirms

the incorporation of the pivaloyl group. Its corresponding quaternary carbon at 38.5 ppm

distinguishes it from standard linear aliphatic chains[3].

The Amide Bridge: The IR stretches at 1640 cm⁻¹ and 1540 cm⁻¹[4], combined with the

broad ¹H NMR singlet at 5.65 ppm[2], confirm that the nitrogen is acylated but retains one

proton (secondary amide).

The Regiochemistry: The HRMS base peak at m/z 105 is a classic hallmark of a

methylbenzyl cation rearranging into a methyltropylium ion. This perfectly validates the 2-

methylphenyl architecture derived from the starting material[1].

Fig 2: Spectroscopic feature mapping to the structural components of the target molecule.
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BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
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